N-(3-chlorophenyl)-3-{[(1-phenylcyclopropyl)carbamoyl]amino}benzamide

• IUPAC Name: N-(3-chlorophenyl)-3-[(1-phenylcyclopropyl)carbamoylamino]benzamide
• InChI: InChI=1S/C23H20ClN3O2/c24-18-9-5-11-20(15-18)25-21(28)16-6-4-10-19(14-16)26-22(29)27-23(12-13-23)17-7-2-1-3-8-17/h1-11,14-15H,12-13H2,(H,25,28)(H2,26,27,29)
• InChI Key: SJRUNRDCOBAHKS-UHFFFAOYSA-N
• Canonical SMILES: C1CC1(C2=CC=CC=C2)NC(=O)NC3=CC=CC(=C3)C(=O)NC4=CC(=CC=C4)Cl
• Molecular Formula: C23H20ClN3O2
• Molecular Weight: 405.9 g/mol

Description

N-(3-chlorophenyl)-3-{[(1-phenylcyclopropyl)carbamoyl]amino}benzamide is a complex organic compound with potential applications in various fields such as chemistry, biology, and medicine. This compound is characterized by its unique structure, which includes a chlorophenyl group, a phenylcyclopropyl group, and a benzamide moiety. The presence of these functional groups contributes to its distinctive chemical properties and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(3-chlorophenyl)-3-{[(1-phenylcyclopropyl)carbamoyl]amino}benzamide typically involves multiple steps, starting from readily available precursors. One common synthetic route includes the following steps:

Formation of the Chlorophenyl Intermediate: The synthesis begins with the chlorination of aniline to produce 3-chloroaniline.

Cyclopropylation: The next step involves the reaction of 3-chloroaniline with phenylcyclopropyl isocyanate to form the corresponding urea derivative.

Coupling Reaction: The final step is the coupling of the urea derivative with benzoyl chloride to yield this compound.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic route to enhance yield and purity. This can include the use of advanced catalysts, controlled reaction conditions, and purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

N-(3-chlorophenyl)-3-{[(1-phenylcyclopropyl)carbamoyl]amino}benzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The chlorophenyl group can undergo nucleophilic substitution reactions with nucleophiles such as amines or thiols.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles in the presence of a base like sodium hydroxide.

Major Products Formed

Oxidation: Formation of corresponding carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted derivatives with various functional groups.

Scientific Research Applications

N-(3-chlorophenyl)-3-{[(1-phenylcyclopropyl)carbamoyl]amino}benzamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a biochemical probe to study enzyme interactions and protein functions.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of N-(3-chlorophenyl)-3-{[(1-phenylcyclopropyl)carbamoyl]amino}benzamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and triggering downstream signaling pathways. For instance, it may inhibit the activity of certain enzymes by binding to their active sites, thereby affecting cellular processes.

Comparison with Similar Compounds

Similar Compounds

1,2-Cyclohexane dicarboxylic acid diisononyl ester: Used as a plasticizer in various applications.

Dichloroaniline: Utilized in the production of dyes and herbicides.

Cetylpyridinium chloride and domiphen bromide: Known for their antimicrobial properties.

Uniqueness

N-(3-chlorophenyl)-3-{[(1-phenylcyclopropyl)carbamoyl]amino}benzamide stands out due to its unique combination of functional groups, which imparts distinct chemical reactivity and potential biological activity. Its structure allows for versatile modifications, making it a valuable compound for research and industrial applications.